Cas no 1351608-29-1 (N'-(2-chlorophenyl)methyl-N-2-hydroxy-2-(naphthalen-1-yl)ethylethanediamide)

• Product Name: N'-(2-chlorophenyl)methyl-N-2-hydroxy-2-(naphthalen-1-yl)ethylethanediamide
• CAS No: 1351608-29-1
• MF: C₂₁H₁₉ClN₂O₃
• MW: 382.840164422989
• CID: 5824676
• PubChem ID: 56764169
• Update Time: 2025-05-20

N'-(2-chlorophenyl)methyl-N-2-hydroxy-2-(naphthalen-1-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2-chlorophenyl)methyl-N-2-hydroxy-2-(naphthalen-1-yl)ethylethanediamide
• N-[(2-chlorophenyl)methyl]-N'-(2-hydroxy-2-naphthalen-1-ylethyl)oxamide
• N'-[(2-chlorophenyl)methyl]-N-[2-hydroxy-2-(naphthalen-1-yl)ethyl]ethanediamide
• 1351608-29-1
• N1-(2-chlorobenzyl)-N2-(2-hydroxy-2-(naphthalen-1-yl)ethyl)oxalamide
• F5857-2589
• AKOS024523826

• Inchi： 1S/C21H19ClN2O3/c22-18-11-4-2-7-15(18)12-23-20(26)21(27)24-13-19(25)17-10-5-8-14-6-1-3-9-16(14)17/h1-11,19,25H,12-13H2,(H,23,26)(H,24,27)
• InChI Key： CKFHOSFGPCHNHX-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNC(C(NCC(C1=CC=CC2C=CC=CC1=2)O)=O)=O

Computed Properties

• Exact Mass: 382.1084202g/mol
• Monoisotopic Mass: 382.1084202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(2-chlorophenyl)methyl-N-2-hydroxy-2-(naphthalen-1-yl)ethylethanediamide

N'-(2-Chlorophenyl)methyl-N-2-hydroxy-2-(naphthalen-1-yl)ethylethanediamide: A Comprehensive Overview

N'-(2-Chlorophenyl)methyl-N-2-hydroxy-2-(naphthalen-1-yl)ethylethanediamide, also known by its CAS number 1351608-29-1, is a complex organic compound with a unique molecular structure that has garnered attention in various scientific and industrial applications. This compound is characterized by its intricate combination of functional groups, including a chlorophenyl group, a hydroxyl group, and a naphthalene moiety, all interconnected through an ethanediamide backbone. The presence of these groups imparts the compound with distinct chemical properties, making it a subject of interest in fields such as pharmacology, materials science, and organic synthesis.

The molecular structure of CAS 1351608-29-1 is defined by its ethanediamide core, which serves as a central connecting framework for the other substituents. The chlorophenyl group attached to the nitrogen atom introduces electron-withdrawing effects, enhancing the compound's reactivity in certain chemical reactions. Meanwhile, the naphthalene moiety contributes aromatic stability and potential for conjugation, which can influence the compound's electronic properties. The hydroxyl group present in the molecule adds hydrophilic characteristics, potentially enhancing solubility in polar solvents and influencing biological interactions.

Recent studies have highlighted the potential of N'-(2-chlorophenyl)methyl-N-2-hydroxy-2-(naphthalen-1-yl)ethylethanediamide in drug design and development. Researchers have explored its ability to act as a scaffold for bioactive molecules, leveraging its structural complexity to create compounds with specific pharmacological profiles. For instance, the naphthalene ring has been shown to enhance drug-target binding affinity due to its planar structure and potential for π–π interactions with biological macromolecules.

In addition to its pharmacological applications, this compound has found relevance in materials science. Its unique combination of functional groups makes it a candidate for use in the synthesis of advanced materials, such as polymers or hybrid organic-inorganic composites. The chlorophenyl group's electron-withdrawing nature can influence polymerization kinetics, while the hydroxyl group can facilitate cross-linking reactions under specific conditions.

The synthesis of CAS 1351608-29-1 involves a multi-step process that typically begins with the preparation of intermediate compounds. Recent advancements in synthetic chemistry have enabled more efficient routes to this compound, often utilizing catalytic methods or microwave-assisted synthesis to improve yield and purity. These methods not only streamline production but also reduce environmental impact by minimizing waste and energy consumption.

From an analytical standpoint, the characterization of this compound has been enhanced by modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These tools provide detailed insights into the molecular structure and purity of the compound, ensuring high-quality standards for both research and industrial applications.

In terms of safety considerations, while N'-(2-chlorophenyl)methyl-N-2-hydroxy-2-(naphthalen-1-yl)ethylethanediamide is not classified as a hazardous material under standard conditions, proper handling procedures are recommended to ensure worker safety and environmental protection. This includes wearing appropriate personal protective equipment during synthesis and storage in controlled conditions to prevent degradation or contamination.

In conclusion, CAS 1351608-29-1, or N'-(2-chlorophenyl)methyl-N-2-hydroxy-2-(naphthalen-1-y